Cas no 1805167-09-2 (3-Amino-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805167-09-2
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 4919000
• Update Time: 2025-05-23

3-Amino-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H6F2N2O/c7-6(8)3-1-10-2-4(9)5(3)11/h1-2,6H,9H2,(H,10,11)
• InChI Key： GIMFAAFNARRXIB-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C(C1=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-(difluoromethyl)-4-hydroxypyridine

Introduction to 3-Amino-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805167-09-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-5-(difluoromethyl)-4-hydroxypyridine, identified by the chemical abstracts service number 1805167-09-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in drug discovery and development. The presence of both amino and hydroxyl functional groups, coupled with a difluoromethyl substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, there has been a surge in research focused on the development of fluorinated compounds, driven by their ability to fine-tune biological activity. The 3-amino-5-(difluoromethyl)-4-hydroxypyridine scaffold provides a unique platform for designing molecules with tailored properties, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of 3-amino-5-(difluoromethyl)-4-hydroxypyridine as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The amino group serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for optimizing binding to biological targets such as enzymes and receptors.

The difluoromethyl substituent introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its interaction with biological targets. This feature has been exploited in the design of kinase inhibitors, where fluorinated pyridines often exhibit improved potency and selectivity. Furthermore, the structural flexibility of 3-amino-5-(difluoromethyl)-4-hydroxypyridine allows for the exploration of conformational space, enabling the identification of optimal molecular shapes for target engagement.

In the realm of drug discovery, 3-amino-5-(difluoromethyl)-4-hydroxypyridine has been investigated as a precursor for more complex scaffolds. By leveraging its reactive sites, chemists can construct intricate molecular architectures that mimic natural products or known drug candidates. This approach has led to the identification of novel compounds with promising preclinical profiles. For example, derivatives of this scaffold have shown promise in inhibiting pathways associated with cancer progression, highlighting its potential as a building block for oncology applications.

The synthesis of 3-amino-5-(difluoromethyl)-4-hydroxypyridine itself presents an interesting challenge due to its functional complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These techniques not only facilitate access to the compound but also allow for scalable production, which is essential for downstream applications in drug development.

From a computational chemistry perspective, 3-amino-5-(difluoromethyl)-4-hydroxypyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at specific positions can influence binding affinity and selectivity. For instance, computational analyses have revealed that subtle changes around the amino and hydroxyl groups can significantly alter the molecule's ability to bind to proteins or enzymes. Such information is invaluable for guiding experimental efforts and optimizing lead compounds.

The growing interest in fluorinated pyridines has also spurred research into their environmental impact and biodegradability. While these compounds offer numerous advantages in drug design, it is essential to assess their long-term behavior in biological systems. Recent studies have explored how fluorination affects metabolic pathways and excretion rates, providing critical data for evaluating the safety and efficacy of fluorinated drugs.

In conclusion,3-Amino-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805167-09-2) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this molecule,3-amino-5-(difluoromethyl)-4-hydroxypyridine is poised to play an increasingly important role in shaping the future of drug discovery and development.